Cas no 87498-55-3 (3-(Chloromethyl)oxetane)

• Product Name: 3-(Chloromethyl)oxetane
• CAS No: 87498-55-3
• MF: C₄H₇ClO
• MW: 106.550780534744
• MDL: MFCD08669506
• CID: 992580
• PubChem ID: 21900574
• Update Time: 2024-10-26

3-(Chloromethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)oxetane
• 3-(CHLOROMETHYL)-OXETANE
• OXETANE, 3-(CHLOROMETHYL)-
• 3-Chloromethyl-oxetane
• 3-(Chloromethyl)oxetane (ACI)
• 3-Chloromethyloxetane
• MFCD08669506
• AS-31306
• 87498-55-3
• SCHEMBL2768658
• CS-0051702
• MB06442
• SY008836
• EN300-117163
• AKOS006288792
• DTXSID30619740

• MDL： MFCD08669506
• Inchi： 1S/C4H7ClO/c5-1-4-2-6-3-4/h4H,1-3H2
• InChI Key： LIPUPFCIDWQWAP-UHFFFAOYSA-N
• SMILES： ClCC1COC1

Computed Properties

• Exact Mass: 106.01900
• Monoisotopic Mass: 106.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 136 ºC
• Flash Point: 42 ºC
• PSA: 9.23000
• LogP: 0.87160